Cas no 955964-61-1 (N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE)

• Product Name: N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE
• CAS No: 955964-61-1
• MF: C₂₃H₂₀Cl₂N₄O₃S
• MW: 503.400901794434
• CID: 5225626
• Update Time: 2025-06-03

N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE
• N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-N-(2-PYRIDINYL)AMINE
• N-[2-(4-{1-[(2,6-dichlorophenyl)sulfonyl]-1H-pyrazol-3-yl}phenoxy)ethyl]-N-methyl-N-(2-pyridinyl)amine
• N-(2-{4-[1-(2,6-dichlorobenzenesulfonyl)-1H-pyrazol-3-yl]phenoxy}ethyl)-N-methylpyridin-2-amine
• 2-Pyridinamine, N-[2-[4-[1-[(2,6-dichlorophenyl)sulfonyl]-1H-pyrazol-3-yl]phenoxy]ethyl]-N-methyl-

• Inchi： 1S/C23H20Cl2N4O3S/c1-28(22-7-2-3-13-26-22)15-16-32-18-10-8-17(9-11-18)21-12-14-29(27-21)33(30,31)23-19(24)5-4-6-20(23)25/h2-14H,15-16H2,1H3
• InChI Key： CPMOHCCLSUVYHS-UHFFFAOYSA-N
• SMILES： CN(C1N=CC=CC=1)CCOC1C=CC(C2C=CN(S(C3C(Cl)=CC=CC=3Cl)(=O)=O)N=2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE

N-[2-(4-(1-[(2,6-DICHLOROPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENOXY)ETHYL]-N-METHYL-2-PYRIDINAMINE: A Cutting-Edge Chemical Entity with Emerging Therapeutic Potential

Recent advancements in medicinal chemistry have underscored the significance of N-[2-(4-(1-[(2,6-dichlorophenyl)sulfonyl]-1H-pyrazol-3-yl)phenoxy)ethyl]-N-methyl-2-pyridinamine (CAS No. 955964-61-1), a structurally complex compound characterized by its unique pyrazole-sulfonamide motif. This molecule integrates a dichlorophenyl sulfone group attached to a 1H-pyrazole ring, which is further connected to a phenoxyethyl spacer and a substituted pyridine amine. This architecture positions it as a promising candidate for targeting protein-protein interactions (PPIs), particularly in oncology and inflammatory disorders.

The synthetic strategy for this compound leverages modular assembly of functionalized building blocks, as demonstrated in recent studies published in Journal of Medicinal Chemistry. Researchers employed microwave-assisted Suzuki cross-coupling to construct the critical biphenyl linkage between the pyrazole and phenoxy moieties. Stability evaluations under physiological conditions revealed exceptional resistance to metabolic degradation, attributed to the electron-withdrawing effects of the dichlorophenyl sulfone substituent. This property enhances its bioavailability compared to earlier analogs lacking this structural feature.

In vitro assays have identified potent inhibitory activity against bromodomain-containing protein 4 (BRD4), a key regulator of MYC-driven oncogenesis. A 2023 study in Cancer Research reported IC₅₀ values as low as 0.7 nM when tested against acute myeloid leukemia (AML) cell lines. The compound's selectivity profile was further validated using AlphaScreen technology, demonstrating >50-fold preference for BRD4 over related bromodomains. Notably, its ability to disrupt BET protein interactions without affecting histone acetylation levels distinguishes it from first-generation bromodomain inhibitors.

Pioneering pharmacokinetic studies in non-human primates revealed favorable drug-like properties: oral bioavailability exceeded 78% at therapeutic doses, with plasma half-life extending beyond 8 hours. Positron emission tomography (PET) imaging using radiolabeled analogs confirmed rapid tumor penetration and sustained accumulation in xenograft models. These findings were corroborated by mechanistic data showing significant downregulation of MYC target genes (e.g., CCND1, BCL2L1), accompanied by apoptosis induction via caspase-dependent pathways.

Preclinical safety assessments conducted under GLP guidelines demonstrated tolerability up to 50 mg/kg/day in rodent models. Cardiac safety profiles were particularly notable, with no QT prolongation observed even at supratherapeutic concentrations—a critical advantage over certain kinase inhibitors. The compound's metabolic pathway was elucidated through UHPLC-QTOF/MS analysis, revealing phase II conjugation primarily via glutathione adduct formation rather than oxidative metabolism.

Emerging research highlights its potential beyond oncology applications. A collaborative study between MIT and Novartis researchers demonstrated efficacy in alleviating neuroinflammation in multiple sclerosis models through dual inhibition of NF-kB and STAT3 signaling pathways. This dual mechanism arises from the unique spatial arrangement of the pyridine amine group relative to the sulfonamide core—a structural feature optimized through computational docking studies using AutoDock Vina.

The synthesis process has been refined through continuous flow chemistry methodologies, achieving >95% purity with kilogram-scale production feasibility. Process analytical technology (PAT) integration enabled real-time monitoring of critical quality attributes during crystallization steps—a breakthrough that significantly reduces manufacturing costs compared to traditional batch processes.

Clinical translation is accelerated by its compatibility with existing drug delivery systems; nanoformulation studies using lipid-polymer hybrid nanoparticles achieved tumor-to-plasma ratios exceeding 8:1 in murine models. These formulations are currently undergoing IND-enabling toxicology studies with encouraging preliminary results indicating no adverse effects on renal or hepatic function markers.

Comparative analyses with approved therapies like venetoclax and ruxolitinib reveal superior pharmacodynamic effects while maintaining comparable safety profiles. Its distinct mechanism targeting PPIs rather than enzymatic activity opens new avenues for combination therapies with checkpoint inhibitors and PARP inhibitors—strategies currently under evaluation in preclinical co-treatment models.

Ongoing investigations explore its utility as an anti-fibrotic agent through modulation of TGFβ signaling pathways in pulmonary fibrosis models. Recent data presented at the AACR annual meeting demonstrated dose-dependent reduction of collagen deposition without immunosuppressive side effects—a critical advantage over current corticosteroid-based treatments.